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Compound of Interest

Compound Name: Adiponitrile
CAS No.: 68411-90-5
Cat. No.: B7769403
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data essential for the
structural elucidation of adiponitrile (NC(CH2)4CN). Adiponitrile is a critical industrial
chemical, primarily used as a precursor in the synthesis of nylon 6,6. Accurate structural
confirmation is paramount for quality control and process optimization. This document details
the interpretation of *H NMR, 3C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS) data, supported by standardized experimental protocols.

Spectroscopic Data Summary for Adiponitrile

The following tables summarize the key quantitative data from various spectroscopic analyses
of adiponitrile. These values are crucial for confirming its linear C6 dinitrile structure.

Table 1: *H Nuclear Magnetic Resonance (NMR) Spectroscopic Data
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
) a-CH:z (adjacent to -
~2.43 Triplet 4H
CN)
~1.84 Quintet 4H 3-CH:z

Data acquired in CDClsz at 90 MHz.[1]

Table 2: 13C Nuclear Magnetic Resonance (NMR) Spectroscopic Data

Chemical Shift (d) ppm Assignment
~1194 -C=N

~24.8 B-CHz

~16.8 a-CH:

Data acquired in CDCls.[2]

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm—?) Intensity Vibrational Mode
~2940 Strong C-H Stretch (alkane)
~2247 Strong, Sharp C=N Stretch (nitrile)
~1465 Medium CHz Bend (scissoring)

Table 4: Mass Spectrometry (MS) Data
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miz Relative Intensity (%) Assighment

108 ~54 [M]* (Molecular lon)
81 ~100 (Base Peak) [M - HCN]*

68 ~54 [CsHs]*

54 ~43 [CaHe]*

41 ~100 [CsHs]*

Data obtained via Electron lonization (El) at 75-70 eV.[1]

Interpretation of Spectroscopic Data

The structural elucidation of adiponitrile is achieved by integrating the information from each
spectroscopic technique.

e 1H NMR: The spectrum displays two distinct signals, consistent with the molecule's
symmetry. The downfield triplet at ~2.43 ppm corresponds to the four protons on the carbons
alpha to the electron-withdrawing nitrile groups. The upfield quintet at ~1.84 ppm represents
the four protons on the beta carbons. The 1:1 integration ratio of these signals confirms the
presence of two sets of four equivalent protons.

e 13C NMR: The spectrum shows three signals, again reflecting the molecule's symmetry. The
signal at ~119.4 ppm is characteristic of a nitrile carbon. The other two signals at ~24.8 ppm
and ~16.8 ppm correspond to the two types of methylene (-CH2-) carbons in the aliphatic
chain.

« Infrared Spectroscopy: The most prominent feature in the IR spectrum is the strong, sharp
absorption band around 2247 cm~*. This is a classic diagnostic peak for the stretching
vibration of a nitrile (C=N) functional group.[3][4][5] The strong absorption at ~2940 cm~1 is
characteristic of C-H stretching in the alkane backbone.

e Mass Spectrometry: The mass spectrum shows a molecular ion peak [M]* at an m/z of 108,
which corresponds to the molecular weight of adiponitrile (CeHsN2).[1] The fragmentation
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pattern, including a prominent peak at m/z 81 resulting from the loss of a hydrogen cyanide
(HCN) molecule, further supports the proposed structure.

Logical Workflow for Structural Elucidation

The following diagram illustrates the systematic workflow for utilizing spectroscopic data to
determine the structure of a molecule like adiponitrile.

Workflow for Spectroscopic Structural Elucidation

Initial Analysis

Unknown Sample
(e.g., Adiponitrile)

Primary Spectroscopic Techniques

Y y

Mass Spectrometry (MS) Infrared (IR) Spectroscopy A R(ipzcggcopy

Data Inferpretation

y y y

Molecular Weight & | Functional Groups Carbon-Hydrogen
Fragmentation Pattern (e.g., C=N, C-H) Framework & Connectivity

Final Structure

Proposed Structure

NC-(CHz)a-CN

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#unlocking-the-structure-of-adiponitrile-a-spectroscopic-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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